Venezenin

• Molecular Formula: C37H66O6
• Molecular Weight: 606.9 g/mol
• IUPAC Name: (2S)-2-methyl-4-[(Z,2R,15R,16R)-2,15,16-trihydroxy-8-oxodotriacont-19-enyl]-2H-furan-5-one
• InChI: InChI=1S/C37H66O6/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-22-27-35(40)36(41)28-23-17-16-19-24-33(38)25-20-18-21-26-34(39)30-32-29-31(2)43-37(32)42/h14-15,29,31,34-36,39-41H,3-13,16-28,30H2,1-2H3/b15-14-/t31-,34+,35+,36+/m0/s1
• InChI Key: CPMBETMZGIWCGO-GSCSMLAHSA-N
• Isomeric SMILES: CCCCCCCCCCCC/C=C\CC[C@H]([C@@H](CCCCCCC(=O)CCCCC[C@H](CC1=C[C@@H](OC1=O)C)O)O)O
• Canonical SMILES: CCCCCCCCCCCCC=CCCC(C(CCCCCCC(=O)CCCCCC(CC1=CC(OC1=O)C)O)O)O
• synonyms: venezenin

Description

Venezenin is a natural product found in Xylopia aromatica with data available.

Scientific Research Applications

Bioactive Properties

Venezenin, identified as a bioactive Annonaceous acetogenin, has been isolated from the bark of Xylopia aromatica. This compound exhibits unique structural characteristics, lacking tetrahydrofuran or epoxide rings and featuring a double bond near a vicinal diol in its hydrocarbon chain. Its cytotoxicity against human solid tumor cell lines has been noted, comparing favorably with adriamycin. This compound and its semi-synthetic derivatives demonstrate the potential for bioactivity enhancement through chemical modifications. Notably, this compound inhibits oxygen uptake in rat liver mitochondria, indicating its potential impact on cellular respiration processes (Colman-Saizarbitoria et al., 1995).

Broader Impact in Medicinal Plant Research

While specific to this compound, it is essential to consider the broader context of medicinal plant research. Advancements in scientific methodology, including chromatographic and spectroscopic techniques, have significantly contributed to understanding the actions of herbal medicines. This research domain continues to uncover potential therapeutic agents from plant sources, emphasizing the need for further clinical studies even on well-known medicinal plants (Phillipson, 2003).